Cas no 40958-12-1 (Corynecin V)

• Product Name: Corynecin V
• CAS No: 40958-12-1
• MF: C₁₄H₁₈N₂O₆
• MW: 310.3025
• CID: 1066793
• PubChem ID: 133562650
• Update Time: 2025-07-23

Corynecin V Chemical and Physical Properties

Names and Identifiers

• CORYNECIN V
• [R-(R*,R*)]-N-[1-[(acetyloxy)methyl]-2-hydroxy-2-(4-nitrophenyl)ethyl]-propanamide
• [(2R,3R)-3-hydroxy-3-(4-nitrophenyl)-2-(propanoylamino)propyl] acetate
• AKOS040755483
• 40958-12-1
• CHEBI:221118
• Corynecin V

• Inchi： 1S/C14H18N2O6/c1-3-13(18)15-12(8-22-9(2)17)14(19)10-4-6-11(7-5-10)16(20)21/h4-7,12,14,19H,3,8H2,1-2H3,(H,15,18)/t12-,14-/m1/s1
• InChI Key： JOPRUKVGIPMAMF-TZMCWYRMSA-N
• SMILES： O[C@H](C1C=CC(=CC=1)[N+](=O)[O-])[C@@H](COC(C)=O)NC(CC)=O

Computed Properties

• Exact Mass: 310.11648630 g/mol
• Monoisotopic Mass: 310.11648630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.30
• XLogP3: 0.9
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Corynecin V

Comprehensive Overview of Corynecin V (CAS No. 40958-12-1): Properties, Applications, and Research Insights

Corynecin V (CAS No. 40958-12-1) is a naturally occurring antibiotic compound derived from Corynebacterium species, renowned for its unique structural and functional properties. This bioactive molecule has garnered significant attention in pharmaceutical and microbiological research due to its potential therapeutic applications. The compound's molecular structure features a complex macrolide framework, which contributes to its antimicrobial activity against Gram-positive bacteria. Researchers have identified Corynecin V as a promising candidate for addressing antibiotic resistance, a pressing global health concern.

In recent years, the scientific community has intensified efforts to explore Corynecin V's mechanism of action, particularly its interaction with bacterial ribosomes. Studies suggest that this compound inhibits protein synthesis by binding to the 50S ribosomal subunit, a mechanism shared by other clinically relevant antibiotics. The growing interest in natural product-derived antibiotics has positioned Corynecin V as a subject of renewed investigation, especially in the context of drug discovery and antimicrobial stewardship. Its relatively low cytotoxicity in mammalian cells further enhances its translational potential.

The biosynthesis of Corynecin V involves a fascinating polyketide synthase (PKS) pathway, which has become a hotspot for synthetic biology research. Scientists are actively investigating ways to optimize its production through fermentation technology or enzymatic synthesis, addressing common queries about scalable antibiotic production. These efforts align with current trends in green chemistry and sustainable pharmaceutical manufacturing, topics frequently searched in academic and industrial databases.

Beyond its antimicrobial properties, preliminary research indicates potential applications of Corynecin V in immunomodulation and cancer research. Some studies report its ability to modulate macrophage activity, sparking interest in its role within the host-microbe interaction paradigm. While these findings require further validation, they contribute to the compound's growing reputation as a multifunctional bioactive agent.

From an analytical perspective, Corynecin V characterization typically employs advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for quality control in research settings, addressing common questions about compound purity assessment and structural verification. The compound's stability profile under various pH and temperature conditions has also been extensively documented, providing valuable data for formulation scientists.

The commercial availability of Corynecin V (CAS No. 40958-12-1) remains limited primarily to research quantities, reflecting both its niche applications and production challenges. However, increasing demand for novel antibiotic scaffolds has prompted several specialty chemical suppliers to include it in their catalogs. Researchers frequently search for information on purchase sources, handling protocols, and storage conditions, underscoring the need for comprehensive technical documentation.

Looking ahead, the scientific trajectory of Corynecin V appears promising, with ongoing investigations exploring its structure-activity relationships and potential derivatization strategies. These efforts aim to enhance its pharmacological properties while minimizing potential resistance development. As the global community continues to grapple with emerging infectious diseases and antimicrobial resistance, compounds like Corynecin V offer valuable tools for both therapeutic development and fundamental microbiological research.